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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of maleate esters as
plasticizers in various polymers, with a focus on Polyvinyl Chloride (PVC) and Poly(lactic acid)
(PLA). This document includes detailed experimental protocols for performance evaluation, a
summary of key performance data, and graphical representations of experimental workflows.

Introduction to Maleate Esters as Plasticizers

Maleate esters are a class of organic compounds derived from maleic acid. They are
increasingly being used as primary or secondary plasticizers in a variety of polymers to
enhance flexibility, workability, and distensibility.[1] Common maleate esters used as
plasticizers include Dibutyl Maleate (DBM), Dioctyl Maleate (DOM), and Diethyl Maleate
(DEM).[2] The mechanism of plasticization involves the insertion of maleate molecules
between polymer chains, which reduces intermolecular forces and lowers the glass transition
temperature (Tg), thereby imparting flexibility.[1] Due to growing concerns over the
environmental and health impacts of traditional phthalate plasticizers, maleate esters are being
explored as viable, often "greener," alternatives.[3][4]

Physicochemical Properties of Common Maleate
Esters
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A fundamental understanding of the physicochemical properties of maleate esters is crucial for
their effective application as plasticizers.

Dibutyl Maleate Dioctyl Maleate Diethyl Maleate
Property

(DBM) (DOM) (DEM)
Molecular Formula C12H2004 C20H3604 CsH1204
Molecular Weight 228.28 g/mol 340.5 g/mol 172.18 g/mol

Colorless to pale- o o
Appearance o Clear, colorless liquid Colorless liquid

yellow liquid
Boiling Point ~280-281 °C ~345 °C ~225°C
Density (at 20°C) ~0.99 g/cm? ~0.94 g/cm3 ~1.05 g/cm?
Water Solubility Low Low Slightly soluble

Performance Data of Maleate Esters in Polymers

The effectiveness of a plasticizer is evaluated by its impact on the mechanical and thermal
properties of the polymer. The following tables summarize typical performance data for
maleate esters in PVC and PLA.

Performance in Polyvinyl Chloride (PVC)

Concentration of plasticizer is in parts per hundred of resin (phr).
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. PVC + 40 phr PVC + 40 phr

Unplasticized PVC + 40 phr
Property DOP DEM

PVC (uPVC) DBM (proxy) .

(Phthalate) (estimated)

Tensile Strength

~50 - 60 ~18 - 22[5] 15.7[5] ~19-23
(MPa)
Elongation at

<50 ~350 - 400[5] 350[5] ~300 - 350
Break (%)
Shore A

~100 (Shore D) ~80 - 85[5] 80[5] ~85 - 90
Hardness
Glass Transition

~82 ~-30 to -40[5] ~-25 ~-20to -30

Temp. (°C)

Performance in Poly(lactic acid) (PLA)

PLA + 12 wt%

Property Neat PLA PLA + 12 wt% DBM  Dibutyl Fumarate
(Isomer)

Tensile Strength
57.0[6] ~15-16[6] ~15-16

(MPa)

Elongation at Break )
1.3[6] Data not available ~210[6]

(%)

Young's Modulus ) Lower than DBM
3763[6] Data not available o

(MPa) plasticized PLA[6]

Glass Transition Lower than DBM
~60[7] Lowered

Temp. (°C)

plasticized PLA[6]

Experimental Protocols

Detailed methodologies for the evaluation of maleate esters as polymer plasticizers are
provided below, based on established ASTM and ISO standards.

Protocol 1: Preparation of Plasticized Polymer Samples
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Objective: To prepare standardized polymer films or sheets with varying concentrations of
maleate ester plasticizers for subsequent testing.

Materials:

Polymer resin (e.g., PVC K-value 67, PLA)

o Maleate ester plasticizer (e.g., DBM, DOM)

o Thermal stabilizer (e.g., mixed metal stabilizer for PVC)

e Two-roll mill

e Hydraulic press with heating and cooling capabilities

» Molds for film/sheet casting

Procedure:

Pre-mix the polymer resin and thermal stabilizer (if required) in a high-speed mixer.

» Add the desired amount of the maleate ester plasticizer (e.g., 20, 30, 40, 50 phr) to the pre-
mix and continue mixing until a homogeneous dry blend is obtained.[8]

e Compound the mixture on a two-roll mill at a temperature of 160-170°C for PVC until a
uniform sheet is formed.[8] For PLA, the processing temperature will depend on the specific
grade.

o Compression mold the compounded material into films or sheets of a specified thickness
(e.g., 1 mm) using a hydraulic press at an appropriate temperature (e.g., 170-180°C for
PVC).[8]

e Cool the molded films/sheets under pressure to ensure uniform thickness and minimize
internal stresses.[8]

o Condition the prepared samples at 23 + 2°C and 50 £ 5% relative humidity for at least 40
hours before testing, as per ASTM D618.[8]
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Sample Preparation Workflow
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l
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;
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l

Two-Roll Mill
Compounding

l

Compression Molding
into Films/Sheets

l

Cool Under Pressure

l

Condition Samples
(ASTM D618)

Samples Ready for Testing
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Workflow for the preparation of plasticized polymer samples.
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Protocol 2: Evaluation of Mechanical Properties

Objective: To determine the effect of maleate esters on the tensile strength, elongation at
break, and hardness of the polymer.

Apparatus:
e Universal Testing Machine (UTM) with a suitable load cell
e Shore A Durometer

o Dumbbell-shaped die for cutting specimens (e.g., ASTM D638 Type IV for non-rigid plastics)
[9][10]

Procedure:

A. Tensile Testing (based on ASTM D638):[9][10]

e Cut dumbbell-shaped specimens from the conditioned polymer films/sheets.[8]
e Measure the thickness and width of the gauge section of each specimen.[8]

e Mount the specimen in the grips of the UTM.

o Pull the specimen at a constant crosshead speed (e.g., 500 mm/min for non-rigid plastics)
until it fractures.[8]

e Record the load and elongation throughout the test.
e Calculate Tensile Strength (MPa) and Elongation at Break (%b).
B. Hardness Testing (based on ASTM D2240):[11][12]

» Place the conditioned polymer film/sheet on a hard, flat surface. The specimen should have
a minimum thickness of 6 mm; thinner specimens can be stacked.[13]

e Press the Shore A durometer indenter firmly and quickly onto the sample, ensuring the
presser foot is in full contact with the surface.[8]
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e Read the hardness value within 1 second of firm contact.[8]

» Take at least five measurements at different locations on the specimen and average the
results.
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Mechanical Properties Testing Workflow

Cut Dumbbell Specimens Prepare Hardness
(ASTM D638) Test Specimen
Measure Specimen Perform Shore A
Dimensions Hardness Test (ASTM D2240)

l

Mount in Universal
Testing Machine (UTM)

i v

Perform Tensile Test Record Hardness
(Constant Speed) Values (Average of 5)
Record Load and

Elongation
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Workflow for evaluating the mechanical properties of plasticized polymers.
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Protocol 3: Determination of Plasticizer Migration

Objective: To quantify the migration of maleate ester plasticizers from the polymer matrix.
A. Solvent Extraction Method (based on ASTM D1239):[13][14]

Apparatus:

e Analytical balance

e Glass containers with lids

» Forced air laboratory oven

o Chemical reagent (e.g., distilled water, soapy water, or other relevant liquid)

Procedure:

Cut square specimens of the plasticized film (e.g., 50 x 50 mm).[15]
» Weigh each specimen accurately.

e Place each specimen in a separate container with a sufficient volume of the test liquid (e.g.,
400 mL) to ensure complete submersion.[15]

» Seal the containers and store them at a specified temperature and duration (e.g., 24 hours at
23°C).[15]

» After the immersion period, remove the specimens, gently wipe them dry with a soft cloth,
and reweigh them.

o Calculate the percentage of weight loss, which corresponds to the amount of plasticizer
extracted.

B. Migration into a Solid (based on ISO 177:2016):[16][17]
Apparatus:

e Analytical balance
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e Air circulating oven

o Absorbent backing discs

e Glass plates and a weight (e.g., 5 kg)

Procedure:

o Cut circular test specimens from the plasticized sheet (e.g., 50 mm diameter).[17]
» Condition the specimens and two absorbent backing discs.

» Weigh the specimen and the absorbent discs separately.

o Create a sandwich with the test specimen between the two absorbent discs.

e Place the sandwich between two glass plates and apply a 5 kg weight on top.

o Place the assembly in an oven at a specified temperature (e.g., 70°C) for a defined period
(e.g., 24 hours).[17]

 After the test period, cool and recondition the components.
e Reweigh the test specimen and the absorbent discs.

e The loss in mass of the test specimen or the gain in mass of the absorbent discs is a
measure of plasticizer migration.
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Plasticizer Migration Testing Workflow
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Workflow for determining plasticizer migration.
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Signaling Pathway of Plasticization

The following diagram illustrates the mechanism by which maleate esters, as plasticizers,
affect the properties of a polymer like PVC at a molecular level.
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Mechanism of Plasticization by Maleate Esters
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Mechanism of action of maleate esters as plasticizers in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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